Cas no 1513851-02-9 (5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1513851-02-9
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4903538
• Update Time: 2026-02-27

5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)nicotinic acid
• TQU0391
• 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F2N2O2/c9-7(10)6-5(8(13)14)1-4(2-11)3-12-6/h1,3,7H,(H,13,14)
• InChI Key： SIMHVUKUIYIDLH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(C#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 0.8
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1513851-02-9)

5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1513851-02-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with electron-withdrawing substituents, makes it particularly valuable for designing inhibitors and modulators targeting enzymes and receptors.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid synthesis" or "CAS 1513851-02-9 applications," reflecting the compound's relevance in drug discovery. Its carboxylic acid moiety further allows for facile derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

The compound's role in medicinal chemistry is underscored by its potential in developing kinase inhibitors and antiviral agents. For instance, its structural analogs have been explored in COVID-19 drug repurposing studies, aligning with current trends in pandemic-related research. Additionally, its agrochemical applications include use as a precursor for herbicides and fungicides, addressing global challenges in sustainable agriculture.

From a synthetic perspective, 1513851-02-9 is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. Queries like "how to purify 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid" highlight practical concerns in its handling. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring its suitability for high-value applications.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, its fluorinated nature necessitates proper disposal protocols. The compound's patent landscape is another area of interest, with several filings emphasizing its utility in proprietary formulations.

In summary, 5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1513851-02-9) represents a cutting-edge building block in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, coupled with its synthetic accessibility, ensure its continued prominence in industrial and academic research.